Cas no 895459-97-9 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 895459-97-9
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 6393069
• PubChem ID: 7254568
• Update Time: 2025-08-02

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide
• 895459-97-9
• F2537-0232
• AKOS024657970

• Inchi： 1S/C18H18N2OS2/c1-11-4-8-14(9-5-11)22-10-15(21)19-18-20-16-12(2)6-7-13(3)17(16)23-18/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key： HWEIXLQJFLSXAX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(C)=C2S1)(=O)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide

Comprehensive Overview of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 895459-97-9)

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide, with the CAS number 895459-97-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both dimethyl and methylphenylsulfanyl groups in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for benzothiazole derivatives has surged due to their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The compound 895459-97-9 is no exception, with studies highlighting its potential as a kinase inhibitor or enzyme modulator. Its unique sulfanylacetamide moiety makes it a candidate for targeting specific protein interactions, a hot topic in precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are becoming increasingly valuable.

The synthesis of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are widely discussed in organic chemistry forums and research publications, reflecting the compound's relevance in modern synthetic chemistry. Its molecular weight and solubility profile are also critical factors for formulation scientists working on drug delivery systems.

From an SEO perspective, users frequently search for terms like "benzothiazole derivatives uses," "CAS 895459-97-9 supplier," and "sulfanylacetamide applications." These queries align with the growing interest in small-molecule drugs and biochemical tools. Additionally, the compound's potential role in neurodegenerative disease research has sparked discussions in academic circles, making it a trending topic in PubMed and Google Scholar searches.

Another area of interest is the compound's spectroscopic properties, such as NMR and mass spectrometry data, which are essential for quality control in pharmaceutical manufacturing. Laboratories often seek detailed analytical protocols for this compound, underscoring the need for accurate and accessible information. Its stability under various pH conditions is another frequently researched aspect, particularly for formulation development.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 895459-97-9) represents a promising candidate for multiple applications in medicinal chemistry and material science. Its structural versatility and biological relevance make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in drug discovery and biochemical studies.